Cas no 1805046-01-8 (2-Cyano-4-ethyl-6-iodobenzoic acid)

• Product Name: 2-Cyano-4-ethyl-6-iodobenzoic acid
• CAS No: 1805046-01-8
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 5010603
• Update Time: 2025-06-11

2-Cyano-4-ethyl-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethyl-6-iodobenzoic acid

• Inchi： 1S/C10H8INO2/c1-2-6-3-7(5-12)9(10(13)14)8(11)4-6/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： HTQCQEOZYOEFJL-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C#N)C=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-4-ethyl-6-iodobenzoic acid

2-Cyano-4-ethyl-6-iodobenzoic Acid (CAS No. 1805046-01-8): An Overview of a Versatile Compound in Modern Chemistry

2-Cyano-4-ethyl-6-iodobenzoic acid (CAS No. 1805046-01-8) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications and potential uses in various scientific and industrial domains.

The molecular structure of 2-cyano-4-ethyl-6-iodobenzoic acid consists of a benzene ring substituted with a cyano group at the 2-position, an ethyl group at the 4-position, and an iodine atom at the 6-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable building block in synthetic chemistry.

In recent years, the interest in 2-cyano-4-ethyl-6-iodobenzoic acid has been driven by its potential applications in the development of new pharmaceuticals and advanced materials. The cyano group, known for its strong electron-withdrawing properties, can enhance the reactivity and stability of the molecule. Meanwhile, the iodine substituent provides a versatile handle for further chemical modifications through various coupling reactions.

One of the key areas where 2-cyano-4-ethyl-6-iodobenzoic acid has shown promise is in medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit significant biological activities, including anti-inflammatory and anticancer properties. These findings highlight the potential of 2-cyano-4-ethyl-6-iodobenzoic acid as a valuable starting material for drug discovery and development.

In addition to its medicinal applications, 2-cyano-4-ethyl-6-iodobenzoic acid has also found utility in materials science. The unique combination of functional groups makes it suitable for the synthesis of polymers and other advanced materials with tailored properties. For example, researchers have utilized this compound to develop novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthetic versatility of 2-cyano-4-ethyl-6-iodobenzoic acid is further enhanced by its compatibility with various synthetic methodologies. Recent advancements in cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, have facilitated the efficient synthesis of complex molecules derived from this compound. These reactions enable chemists to introduce a wide range of functional groups and structural modifications, expanding the scope of its applications.

Beyond its synthetic utility, 2-cyano-4-ethyl-6-iodobenzoic acid has also been studied for its environmental impact and safety profile. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without posing significant environmental risks. Preliminary studies suggest that this compound exhibits low toxicity and good biodegradability under controlled conditions.

In conclusion, 2-cyano-4-ethyl-6-iodobenzoic acid (CAS No. 1805046-01-8) is a versatile compound with a wide range of applications in modern chemistry. Its unique molecular structure and functional groups make it an attractive building block for synthetic chemists working in various fields, including medicinal chemistry and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.